Cas no 2361813-45-6 (N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide)

• Product Name: N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide
• CAS No: 2361813-45-6
• MF: C₁₈H₁₈F₆N₂O₃
• MW: 424.337545871735
• CID: 5414620
• PubChem ID: 145893377
• Update Time: 2025-05-20

N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588593
• Z1713005804
• N-(3-{2-[3,5-bis(trifluoromethyl)phenyl]morpholin-4-yl}-3-oxopropyl)prop-2-enamide
• N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]morpholin-4-yl]-3-oxopropyl]prop-2-enamide
• 2361813-45-6
• N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide

• Inchi： 1S/C18H18F6N2O3/c1-2-15(27)25-4-3-16(28)26-5-6-29-14(10-26)11-7-12(17(19,20)21)9-13(8-11)18(22,23)24/h2,7-9,14H,1,3-6,10H2,(H,25,27)
• InChI Key： FGGVYVFYOWIUDS-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CCOC(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 424.12216141g/mol
• Monoisotopic Mass: 424.12216141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.0±50.0 °C(Predicted)
• pka: 14.55±0.46(Predicted)

Additional information on N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide

Comprehensive Overview of N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide (CAS No. 2361813-45-6)

The compound N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide (CAS No. 2361813-45-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl groups and morpholine ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the key reasons for the growing interest in N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide is its role in the development of small-molecule inhibitors. The trifluoromethyl substituents enhance the compound's lipophilicity and metabolic stability, which are critical factors in optimizing pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where researchers focus on improving drug-like characteristics to reduce off-target effects and enhance efficacy.

In addition to its pharmaceutical potential, CAS No. 2361813-45-6 is also being explored in material science. The presence of the propenamide moiety allows for polymerization or cross-linking, making it a candidate for advanced polymer applications. This dual utility in both life sciences and materials research highlights the compound's versatility and broad applicability.

The synthesis of N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, minimizing waste and energy consumption. This aligns with the global push toward environmentally friendly manufacturing practices.

From a commercial perspective, the demand for CAS No. 2361813-45-6 is driven by its niche applications in high-value industries. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the needs of academic and industrial clients. The compound's patent landscape is also a topic of interest, as intellectual property protections play a crucial role in its commercialization.

In summary, N-[3-[2-[3,5-Bis(trifluoromethyl)phenyl]-4-morpholinyl]-3-oxopropyl]-2-propenamide represents a compelling case study in the intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in future innovations.